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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzyl Alcohol

Cat. No.: B1333230

An In-depth Technical Guide to the Safe Handling and Use of 2-Bromo-4-fluorobenzyl
Alcohol

This guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and chemical properties of 2-Bromo-4-fluorobenzyl alcohol (CAS No. 229027-
89-8). It is intended for researchers, chemists, and professionals in drug development and
specialty chemical manufacturing who utilize this versatile halogenated intermediate. The focus
is not merely on procedural steps but on the underlying scientific principles that dictate these
safety measures, ensuring a self-validating system of laboratory practice.

Compound Profile and Significance

2-Bromo-4-fluorobenzyl alcohol is a solid, typically appearing as a white to off-white
crystalline powder[1]. Its molecular structure, featuring a benzyl alcohol moiety substituted with
bromine and fluorine atoms, makes it a valuable building block in organic synthesis[2][3]. The
bromine atom serves as a key functional handle for various cross-coupling reactions (e.qg.,
Suzuki, Sonogashira), while the fluorine atom can significantly alter the lipophilicity and
metabolic stability of target molecules, properties of high interest in pharmaceutical and
agrochemical design[2].

However, the same structural features that make it synthetically useful also necessitate
stringent safety and handling protocols. The presence of halogens and its classification as an
acutely toxic and irritant compound demand a thorough understanding of its reactivity and
toxicology.
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Physicochemical and Toxicological Data

A summary of key data is presented below. This information is fundamental to understanding

the material's behavior and its associated hazards.

Property

Value

Source(s)

Chemical Name

2-Bromo-4-fluorobenzyl

[4151(6]

alcohol
CAS Number 229027-89-8 [4][5][6]
Molecular Formula C7HeBrFO [4][6]
Molecular Weight 205.02 g/mol [41[6]
Appearance White to off-white o
solid/crystalline powder
Melting Point 68-72 °C [1]
Boiling Point ~262.3 °C at 760 mmHg [1]

GHS Classification

Acute Toxicity, Oral (Category
3); Skin Irritation (Category 2);
Eye Irritation (Category 2);
Specific Target Organ Toxicity -
Single Exposure (Category 3),

Respiratory System

[417]

Signal Word

Danger

[7]

Hazard Statements

H301 (Toxic if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[417]

Hazard Identification and Risk Mitigation

The primary hazards associated with 2-Bromo-4-fluorobenzyl alcohol are its acute oral

toxicity and its irritant properties affecting the skin, eyes, and respiratory system[4][7].
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Understanding these hazards is the first step in designing a robust safety workflow.

Causality of Hazards

o Acute Toxicity (Oral, Category 3): The "Toxic if swallowed" classification (H301) is a critical
warning[7]. This level of toxicity means that small quantities ingested can cause serious
harm or be fatal. This hazard dictates the absolute prohibition of eating, drinking, or smoking
in the laboratory and underscores the importance of stringent personal hygiene, such as
frequent hand washing, especially before leaving the work area[8].

« Skin and Eye Irritation (Category 2): The compound can cause significant skin and serious
eye irritation (H315, H319)[4]. This is due to the chemical's ability to disrupt the cellular
integrity of epithelial tissues upon contact. This property directly informs the mandatory use
of protective gloves and safety glasses or goggles. The potential for serious eye damage
necessitates immediate and prolonged flushing (at least 15 minutes) at an eyewash station
in case of accidental contact[4].

e Respiratory Irritation (STOT SE 3): As a fine powder, the compound can easily become
airborne, and inhaling the dust may cause respiratory irritation (H335)[4]. This necessitates
that all weighing and transfer operations be conducted within a certified chemical fume hood
or a ventilated balance enclosure to prevent inhalation exposure.

Risk Assessment and Control Workflow

A systematic approach to risk management is non-negotiable. The following workflow illustrates
the logical steps from hazard identification to control implementation.
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Caption: A logical workflow for risk assessment and control.

Safe Handling and Personal Protective Equipment
(PPE)

Based on the risk assessment, a multi-layered approach to protection is required, following the
hierarchy of controls.

Engineering Controls
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e Chemical Fume Hood: All work that may generate dust or vapors, including weighing,
transferring, and reaction setup, must be performed in a properly functioning chemical fume
hood[9]. This is the primary line of defense against respiratory exposure.

o Ventilated Enclosures: For weighing analytical quantities, a ventilated balance enclosure
provides containment while maintaining measurement accuracy.

o Safety Showers and Eyewash Stations: These must be readily accessible and tested
regularly. Their location should be known to all personnel working with the compound.

Administrative Controls

» Designated Areas: Clearly mark and designate specific areas of the lab for handling acutely
toxic chemicals[9][10].

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
procedures involving this compound.

» Training: All personnel must be trained on the specific hazards and handling procedures for
2-Bromo-4-fluorobenzyl alcohol and on emergency response protocols before
commencing work.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide adequate protection. A
hazard assessment is required to select the appropriate PPE for any given task[11][12].
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PPE Item

Specification & Rationale

Source(s)

Eye/Face Protection

ANSI Z87.1-compliant
chemical splash goggles. A
face shield should be worn
over goggles when there is a
significant splash risk. This is
mandated by the H319

"Causes serious eye irritation"

classification.

[4111]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) are the minimum

requirement for incidental

contact. For extended handling

or immersion, consult

manufacturer permeation data.

Double-gloving is
recommended for handling
acutely toxic substances. The
H315 "Causes skin irritation”
hazard necessitates robust

hand protection.

[10][11]

Body Protection

A buttoned, long-sleeved
laboratory coat is required. A
chemically-resistant apron
should be worn over the lab
coat when handling larger
quantities or when there is a

splash hazard.

(8]

Footwear

Closed-toe and closed-heel
shoes must be worn at all

times in the laboratory.

[11]
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Experimental Protocol: Oxidation to 2-Bromo-4-
fluorobenzaldehyde

The oxidation of benzyl alcohols to their corresponding aldehydes is a common and
fundamental transformation in organic synthesis[13][14]. This protocol details a representative
procedure using manganese dioxide (MnOz2), a mild and selective oxidizing agent, which
minimizes the risk of over-oxidation to the carboxylic acid that can occur with stronger agents
like chromic acid[15][16].

Pre-Reaction Safety Review

e Review SDS: Thoroughly review the SDS for all reagents, including 2-Bromo-4-
fluorobenzyl alcohol, manganese dioxide, and the solvent (e.g., dichloromethane).

o Engineering Controls Check: Verify the chemical fume hood has a current certification sticker
and is functioning correctly.

o PPE Assembly: Don all required PPE as specified in Section 3.3.

Step-by-Step Procedure

This protocol is adapted from a general procedure for the oxidation of a similar substrate and
should be optimized for specific laboratory conditions.[15]

Reagent Preparation: Inside a chemical fume hood, weigh 2.05 g (10.0 mmol) of 2-Bromo-4-
fluorobenzyl alcohol into a 250 mL round-bottom flask equipped with a magnetic stir bar.

e Solvent Addition: Add 100 mL of dichloromethane to the flask and stir until the solid is fully
dissolved.

o Oxidant Addition: Carefully add 8.7 g (100 mmol, 10 equivalents) of activated manganese
dioxide (MnQOz2) to the solution in portions. Causality: MnOz is a heterogeneous oxidant; a
large excess is used to drive the reaction to completion. The reaction is typically exothermic
and portion-wise addition helps control the reaction rate.

e Reaction Monitoring: Seal the flask and stir the mixture vigorously at room temperature.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material
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is consumed (typically 24-48 hours).

o Work-up: Once the reaction is complete, filter the reaction mixture through a pad of celite to
remove the solid MnO2 and its byproducts. Wash the filter cake thoroughly with additional
dichloromethane. Causality: Celite provides a fine filtration medium to remove the finely
divided MnOs-.

 Purification: Combine the filtrates and remove the solvent under reduced pressure using a
rotary evaporator. The resulting crude product can be purified by column chromatography on
silica gel to yield pure 2-Bromo-4-fluorobenzaldehyde.

e Waste Disposal: All solid waste (MnOz2/celite) and solvent waste must be disposed of as
hazardous chemical waste, following the guidelines in Section 6.

Storage and Stability

Proper storage is critical to maintain the chemical's integrity and prevent hazardous situations.
o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area[4].

e Incompatibilities: Keep away from strong oxidizing agents. The primary alcohol group is
susceptible to oxidation, which can be uncontrolled and highly exothermic if mixed with
potent oxidizers[17].

e Hazardous Decomposition: Upon thermal decomposition, this compound may produce toxic
and corrosive gases, including carbon monoxide, carbon dioxide, hydrogen bromide, and
hydrogen fluoride[4].

Spill and Waste Management

Spill Response
e Minor Spill (Solid):

o Evacuate the immediate area.

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,
vermiculite, sand). Do not dry sweep, as this can generate dust[9].
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o Carefully scoop the material into a labeled, sealable container for hazardous waste.

o Decontaminate the spill area with a suitable solvent and collect the cleaning materials as
hazardous waste.

e Major Spill:
o Evacuate the laboratory immediately and alert others.
o Close the laboratory door and prevent entry.

o Contact your institution's Environmental Health and Safety (EHS) office or emergency
response team immediately.

Waste Disposal

As a halogenated organic compound, 2-Bromo-4-fluorobenzyl alcohol and any materials
contaminated with it must be disposed of as hazardous waste.

e Segregation: Halogenated organic waste must be collected in a separate, clearly labeled
waste container from non-halogenated waste[18][19]. Causality: Mixing waste streams
complicates disposal procedures and can significantly increase costs. More importantly,
mixing incompatible wastes can lead to dangerous chemical reactions.[19]

o Labeling: The container must be labeled "Hazardous Waste" and list all chemical
constituents, including "2-Bromo-4-fluorobenzyl alcohol"[18].

o Storage: Keep the waste container tightly sealed and store it in a designated satellite
accumulation area until it is collected by EHS personnel[18]. Do not pour any amount down
the drain[10][20].

Emergency Procedures: Exposure Response

Immediate and correct action is critical in the event of an exposure.
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Exposure Event

OO D

Immediate Actio\\‘
DO NOT induce vomiting. Move to fresh air. Remove contaminated clothing. Flush eyes at eyewash station for 15 min.
Seek immediate medical attention. Seek medical attention. Flush skin with water for 15 min. Hold eyelids open.

Follow-Up

Seek medical attention.
Bring SDS.

Report incident to supervisor and EHS.

Click to download full resolution via product page
Caption: Emergency response flowchart for exposure incidents.

o Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station
for at least 15 minutes, holding the eyelids open to ensure complete rinsing. Seek immediate
medical attention[4].

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
attention[4].

 Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell,
seek immediate medical attention[4].
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 Ingestion:Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention and provide the Safety Data Sheet to the medical personnel[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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